Indium--strontium (5/3)
Description
Overview of Binary Intermetallic Compounds in the Indium-Strontium System
The indium-strontium (In-Sr) system is characterized by the formation of several binary intermetallic compounds, which are substances formed between two metallic elements. indium.com These compounds exhibit distinct crystal structures and properties that differ from their constituent elements. Research into the In-Sr system has identified various phases, including Sr₅In₃. atlantis-press.comnih.gov The formation of these intermetallic compounds is a result of the chemical interactions and atomic size differences between indium and strontium. usgs.gov
In the broader context of intermetallic chemistry, indium is known to form a wide array of compounds with alkali, alkaline earth, and rare earth metals. usgs.gov These compounds often feature complex structures with interesting bonding characteristics. uni-muenster.deznaturforsch.com The synthesis of indium-rich intermetallics often involves reactions in molten indium or in sealed tantalum tubes at high temperatures. uni-muenster.deznaturforsch.com The study of these systems is crucial for understanding the fundamental principles of solid-state chemistry and for the potential discovery of new materials with unique electronic and magnetic properties.
Relevance of Specific Stoichiometries, including In₅Sr₃ and Sr₃In₅, within Intermetallic Chemistry
Stoichiometry, which deals with the quantitative relationships between reactants and products in chemical reactions, is a fundamental concept in the study of intermetallic compounds. youtube.com The specific stoichiometries of intermetallic phases, such as In₅Sr₃ and Sr₃In₅, dictate their crystal structures and, consequently, their physical and chemical properties. The ratio of the constituent elements determines the arrangement of atoms in the crystal lattice, which can range from simple to highly complex structures. unl.eduuomustansiriyah.edu.iq
The existence of multiple stoichiometries within a single binary system like In-Sr highlights the rich and complex chemical interactions that can occur between the two elements. Each stoichiometry represents a distinct, thermodynamically stable or metastable phase with a unique set of properties. The study of these specific compositions is essential for developing a complete understanding of the phase diagram of the In-Sr system and for identifying compounds with potentially useful technological applications. For instance, the compound with the formula Sr₅In₃ has been noted in studies of the In-Sr system. atlantis-press.comnih.gov
Historical Context of Research on Indium-Alkaline Earth Intermetallics
Research into intermetallic compounds containing indium and alkaline earth metals has been an active area of investigation for many years. znaturforsch.comresearchgate.net This research is part of a broader effort to explore the vast landscape of intermetallic phases and to understand the factors that govern their formation and stability. acs.org Early studies in this field were often focused on determining the crystal structures of new compounds and mapping out the phase diagrams of binary and ternary systems. d-nb.info
The development of advanced experimental techniques, such as single-crystal X-ray diffraction, has enabled detailed characterization of the complex crystal structures of many indium-alkaline earth intermetallics. xtalpi.com These studies have revealed a remarkable diversity of structural motifs and bonding patterns. znaturforsch.comresearchgate.net More recently, research has also focused on the physical properties of these materials, including their electronic transport and magnetic behavior, with the aim of discovering new functional materials. acs.org The synthesis of these compounds often involves high-temperature reactions in controlled environments to prevent oxidation of the reactive alkaline earth metals. znaturforsch.comd-nb.info
Structure
2D Structure
Properties
CAS No. |
341978-64-1 |
|---|---|
Molecular Formula |
In5Sr3 |
Molecular Weight |
837.0 g/mol |
InChI |
InChI=1S/5In.3Sr |
InChI Key |
PKEYOAPXBSRRMG-UHFFFAOYSA-N |
Canonical SMILES |
[Sr].[Sr].[Sr].[In].[In].[In].[In].[In] |
Origin of Product |
United States |
Synthesis Methodologies and Growth Mechanisms for Indium Strontium Intermetallics
Bulk Synthesis Techniques
Bulk synthesis of Sr3In5 primarily involves direct reactions between the constituent elements at elevated temperatures, followed by carefully controlled annealing and cooling to promote the growth of well-defined crystals.
High-Temperature Elemental Reaction via Induction Melting
High-temperature induction melting is a common method for preparing intermetallic compounds, including those in the indium-strontium system. mdpi.commadar-ju.comdokumen.pub This technique utilizes electromagnetic induction to heat and melt the elemental constituents within a cold crucible, often made of copper. madar-ju.com This method is particularly advantageous for reactive metals like strontium, as it minimizes contamination that can occur from direct contact with a hot crucible. mdpi.com The process involves combining stoichiometric amounts of high-purity indium and strontium. The mixture is heated in an induction furnace, which can be equipped with a water-cooled sample chamber, to achieve a homogeneous melt. youtube.com This approach is foundational for producing various intermetallic phases by ensuring a uniform distribution of elements before subsequent crystallization steps. madar-ju.com
Sealed Tantalum Ampoule Annealing Protocols for Crystal Growth
To facilitate the formation and growth of single crystals of intermetallic compounds like Sr3In5, the homogenized materials are typically sealed in inert containers and subjected to prolonged annealing. mdpi.com Tantalum is a preferred crucible material due to its high melting point and low reactivity with many metallic elements at elevated temperatures. northwestern.eduoaepublish.com
The synthesis protocol often involves:
Weighing the elemental strontium and indium and placing them into a tantalum tube. mdpi.compageplace.de
Sealing the tantalum ampoule, often by arc-welding under an inert argon atmosphere, to prevent oxidation of the reactive elements. pageplace.de
Encasing the sealed tantalum tube within an evacuated fused silica (B1680970) (quartz) ampoule for additional protection against oxidation during heating. mdpi.comnorthwestern.edu
Placing the entire assembly into a resistance furnace for the annealing process. pageplace.de
For the synthesis of Sr3Tl5, an analogous compound, the elements were first homogenized at 1050 °C for one day. mdpi.com Similar high-temperature treatments are necessary for indium-strontium compounds to ensure complete reaction and initial phase formation. mdpi.comox.ac.uk
Table 1: Annealing Parameters for Strontium-Triellide Synthesis
| Compound | Initial Homogenization | Annealing Temperature | Duration | Reference |
|---|---|---|---|---|
| Sr3Tl5 | 1050 °C for 24 hours | 1000 °C | 1 week | mdpi.com |
This interactive table provides examples of annealing protocols used for a compound isoelectronic to Sr3In5, illustrating the typical temperature and duration regimes.
Controlled Cooling and Equilibration Regimes
The final stage in producing high-quality crystals is the controlled cooling of the annealed sample. The rate of cooling is a critical parameter that influences crystal size and perfection. Slow cooling allows for the gradual growth of large, well-ordered crystals from the melt or solid-state matrix. mdpi.comresearchgate.net
For instance, in the synthesis of the related Sr3Tl5 compound, after a week-long anneal at 1000 °C, the sample was slowly cooled to room temperature at a rate of 3 °C per hour. mdpi.com This slow temperature reduction allows the system to remain near equilibrium, favoring the growth of the thermodynamically stable phase and minimizing defects. atlantis-press.com The nucleation of crystals is a key process, often occurring in sharp pulses, which is then followed by longer periods of crystal growth controlled by the cooling regime. mdpi.com The precise control over these cooling rates is essential for managing latent heat release and achieving the desired crystalline structure. mdpi.comresearchgate.net
Non-Equilibrium and Diffusion-Controlled Phase Formation
Beyond equilibrium techniques, the formation of indium-strontium intermetallics can also be governed by non-equilibrium processes where diffusion plays a central role. These methods can lead to the formation of phases that may not appear in equilibrium phase diagrams.
Contact Melting Phenomena in Multicomponent Systems
Contact melting is a phenomenon where two different solid materials begin to melt at their interface at a temperature lower than the melting point of either individual component. mdpi.com This process is driven by the diffusion of atoms across the interface, forming a solution with a lower melting temperature, characteristic of systems with a eutectic phase. mdpi.com
In a study involving contact melting between indium and zinc with a small admixture of strontium, the formation of intermetallic compounds was observed. wikipedia.org Specifically, when a solid solution of (Zn + 0.5 at. % Sr) was brought into contact with indium, the intermetallic compound Sr5In3 was formed in the diffusion zone. wikipedia.org The formation of this indium-strontium phase is attributed to the intensive leaching of a strontium-zinc compound into the indium-rich area, where strontium could then react with indium. wikipedia.org This demonstrates that even when not starting from a melt, solid-state diffusion at an interface can lead to the formation of new intermetallic phases. The rate of contact melting is often limited by the rate of mutual diffusion in the quasi-liquid layer that forms at the interface. mdpi.com
Unsteady-Diffusion Mode Growth Dynamics
The growth of intermetallic phases at an interface is often governed by unsteady-state diffusion, where the rate of diffusion and the concentration gradient change with time. madar-ju.comyoutube.com This is in contrast to steady-state diffusion, where these parameters are constant.
The study on the (Zn+Sr)-In system was conducted in an unsteady-diffusion mode. wikipedia.org In this mode, the growth of the intermetallic layer is controlled by the time-dependent flux of atoms across the diffusion zone. The process begins with the initial contact and interdiffusion of the elements, leading to the nucleation of a new phase. researchgate.net The subsequent growth of this phase is described by a parabolic relationship, where the thickness of the intermetallic layer increases with the square root of time, a hallmark of a diffusion-controlled process. The kinetics of this growth are dictated by factors such as the diffusion coefficients of the constituent atoms within the newly formed intermetallic layer and the solubility of adjacent phases. This unsteady, diffusion-controlled growth is a key mechanism in the formation of intermetallic compounds in solid-state reactive systems. wikipedia.org
Table 2: Mentioned Compound Names
| Compound Name | Formula |
|---|---|
| Indium-Strontium (5/3) | Sr3In5 |
| Strontium Thallide | Sr3Tl5 |
| Indium-Strontium (3/5) | Sr5In3 |
| Strontium-Zinc | SrZn11 |
| Indium | In |
| Strontium | Sr |
| Zinc | Zn |
| Tantalum | Ta |
| Thallium | Tl |
Influence of Electric Transfer and Current Direction on Intermetallic Formation
The formation of indium-strontium intermetallic compounds can be significantly influenced by the application of an electric current during synthesis. This phenomenon, known as electric transfer or electromigration, affects the diffusion and interaction of the constituent elements. Research into the contact melting of indium with a solid solution of strontium in zinc has demonstrated that an electric current can not only promote the formation of intermetallic compounds but its direction is also a critical factor. atlantis-press.com
In experiments involving a (Zn + 0.5 at. % Sr)–In system, the application of a constant electric current with a density of 0.5 A/mm² was studied. atlantis-press.com The direction of the current was found to be crucial, with one direction accelerating and the opposite direction slowing down the contact melting process, determined by the "integral criterion of electric transfer". atlantis-press.com
Notably, the intermetallic compound Indium-strontium (5/3) , or Sr5In3, was observed to form specifically when the current was applied in the "accelerating" direction. atlantis-press.com This suggests that the electric field promotes more intensive leaching of strontium-containing compounds (like SrZn11, which was also present) into the indium-rich area. atlantis-press.com This process could lead to the disintegration of the initial strontium compound, allowing the released strontium to be captured by indium, thereby forming the Sr5In3 phase. atlantis-press.com The effect of current direction on intermetallic layer thickness is a known phenomenon, where current can enhance atomic flux and defect mobility, leading to polarity-dependent growth rates at the anode and cathode. researchgate.netcambridge.org
The intermetallic compounds identified in the diffusion zone of a (Zn + 0.5 at. % Sr)–In system under different electrical conditions are summarized below.
| Experimental Condition | Intermetallic Compounds Detected |
|---|---|
| No Electric Current | SrZn11 |
| Current (Slowing Direction) | SrZn11 |
| Current (Accelerating Direction) | SrZn11, Sr5In3 |
Investigation of Precursor Effects and Impurity Roles in Phase Evolution
The evolution of phases, including the formation of specific indium-strontium intermetallics, is highly dependent on the initial precursors and the presence of impurities. The choice and concentration of these starting materials dictate the reaction pathways and the final composition of the alloy.
In the context of the Sr5In3 formation mentioned previously, the precursor was not pure strontium but a solid solution of strontium in zinc (Zn + at. % Sr). atlantis-press.com This highlights that the state of the initial reactants is a critical factor. The concentration of strontium in this precursor solution has a noticeable effect on the resulting alloy. atlantis-press.com For instance, studies on the In-Zn system have shown that while an insignificant content of strontium impurity in zinc may not lead to the formation of new chemical compounds, it does affect the kinetics of phase growth in the junction zone. scientific.net
The presence of zinc as a third element (an "impurity" in the context of pure In-Sr interaction) plays a crucial role in the phase evolution. In the (Zn + Sr)–In system, intermetallics such as SrZn11 and SrZn13 were formed alongside Sr5In3. atlantis-press.com The formation of Sr5In3 was hypothesized to result from the decomposition of SrZn11 under the influence of an electric current, demonstrating a complex interplay between the precursor (Sr in Zn solution), the impurity (Zn), and external process parameters (electric current). atlantis-press.com
The type of precursor used is also fundamental. Syntheses of other strontium-containing intermetallics have utilized dendritic pieces of strontium and indium bars as starting materials. d-nb.info The handling of these precursors is also important; for example, moisture-sensitive strontium is often cut under dried cyclohexane (B81311) and stored under an inert argon atmosphere to prevent oxidation and the introduction of oxygen impurities. d-nb.info In other solution-based processes for oxide films, precursors like strontium nitrate (B79036) have been used to incorporate strontium. researchgate.net The ratio of metallic precursors is a well-established method for controlling the final intermetallic phases in an alloy, as seen in the In/Sn system where adjusting the indium-to-tin ratio determines the relative amounts of In3Sn and InSn4 formed. mdpi.com The presence of even minor amounts of impurities, such as oxides from reactive metals, can interfere with the formation of the desired intermetallic phase. rsc.org
The table below shows how a slight change in the strontium precursor concentration within the zinc solid solution affects the intermetallic phases formed under various electrical conditions.
| System | Condition | Intermetallic Compounds Detected |
|---|---|---|
| (Zn + 0.5 at. % Sr)–In | No Current | SrZn11 |
| Slowing Current | SrZn11 | |
| Accelerating Current | SrZn11, Sr5In3 | |
| (Zn + 0.74 at. % Sr)–In | No Current | SrZn11 |
| Slowing Current | SrZn13 | |
| Accelerating Current | SrZn11 |
Phase Equilibria and Thermodynamic Stability in the Indium Strontium System
Experimental Determination of Binary Phase Diagrams (e.g., In-Sr System)
The foundation for understanding the relationships between intermetallic compounds in an alloy system is the binary phase diagram. For the Indium-Strontium (In-Sr) system, the phase diagram maps the stable phases that exist at different temperatures and compositions. These diagrams are typically constructed using experimental techniques such as differential thermal analysis (DTA), X-ray diffraction (XRD), and metallography on a series of alloys with varying compositions.
Compilations of binary alloy phase diagrams, such as those published by ASM International, serve as critical resources for materials scientists and engineers. asminternational.orgtajhizkala.ir These resources provide graphical representations of the phase fields, transition temperatures, and the stoichiometry of existing intermetallic compounds, including those in the In-Sr system. asminternational.orgindium.com The In-Sr phase diagram details the liquidus and solidus lines, eutectic and peritectic reactions, and the solid-state solubility limits and phase transformations that occur between indium and strontium.
Identification and Characterization of Equilibrium Intermetallic Phases (e.g., Sr₅In₃)
Within the In-Sr binary system, several equilibrium intermetallic phases have been identified. One of these is the compound with a 5:3 stoichiometry of strontium to indium, Sr₅In₃. asminternational.org Experimental studies have determined that Sr₅In₃ crystallizes in the tetragonal Cr₅B₃ structure type. researchgate.net This identification is crucial for understanding the compound's properties.
The crystal structure has been characterized using X-ray diffraction techniques on both powder and single-crystal samples. researchgate.net These analyses provide precise information about the atomic arrangement, including the lattice parameters and the symmetry of the crystal lattice. Sr₅In₃ is confirmed to belong to the tetragonal space group I4/mcm. grafiati.comosti.gov The structure features isolated indium atoms coordinated by seven to ten strontium atoms. grafiati.comsciencegate.app
Crystallographic Data for Sr₅In₃
| Property | Value | Source(s) |
|---|---|---|
| Pearson Symbol | tP32 | asminternational.org |
| Space Group | I4/mcm | grafiati.comosti.gov |
| Prototype | Cr₅B₃ | researchgate.net |
| Lattice Parameter (a) | 8.744(3) Å | grafiati.com |
Thermodynamic Stability Assessments of Intermetallic Compounds
The thermodynamic stability of an intermetallic compound determines its likelihood of formation and persistence. This stability is often quantified by the Gibbs free energy of formation (ΔGf) or, at absolute zero, the enthalpy of formation (ΔHf). A negative formation energy indicates that the compound is stable relative to its constituent elements.
For Sr₅In₃, first-principles calculations based on density functional theory (DFT) have been employed to predict its thermodynamic stability. The Materials Project, for instance, reports a calculated formation energy of -0.461 eV/atom for Sr₅In₃. materialsproject.org This significant negative value indicates a strong thermodynamic driving force for the formation of this compound from elemental strontium and indium. Thermodynamic assessments are vital for refining phase diagrams and predicting material behavior during synthesis and application. researchgate.netscientific.net The stability of intermetallic compounds is a key factor in various applications, such as in the development of new alloys or as stabilizing agents in complex systems. mater-rep.com
Kinetic Factors Governing Phase Formation and Transformations
While thermodynamics dictates whether a phase can form, kinetics governs the rate at which it forms. The formation of an intermetallic compound like Sr₅In₃ from its elements or from a melt involves processes of nucleation and growth. dtic.mil Kinetic factors include atomic diffusion rates, the presence of nucleation sites, and the energy barrier for forming a stable nucleus.
In the solid state, phase transformations are heavily dependent on temperature, as higher temperatures provide the necessary thermal energy for atoms to overcome activation barriers and diffuse through the lattice. The rate of cooling from a liquid state can also dramatically influence the resulting microstructure. Rapid cooling may suppress the formation of equilibrium phases like Sr₅In₃, leading to the formation of metastable phases or an amorphous structure. Conversely, controlled annealing can promote the growth of stable intermetallic crystals. The addition of other elements, even in small amounts, can also alter the kinetics of phase formation by "poisoning" growth sites or providing new nucleation pathways. researchgate.netresearchgate.net
Impact of Compositional Variations on Phase Evolution
The properties and phase composition of an alloy are highly sensitive to its stoichiometry. In the In-Sr system, deviating from the precise 5:3 atomic ratio of Sr₅In₃ leads to the formation of different phases as dictated by the phase diagram. For instance, if the composition is richer in indium than the Sr₅In₃ stoichiometry, adjacent indium-rich phases in the phase diagram are expected to form alongside Sr₅In₃ in the final microstructure. Similarly, a strontium-rich composition will result in the formation of strontium-richer intermetallics. materialsproject.org
These compositional variations can be intentional, as in the design of multi-phase alloys with tailored properties, or unintentional, resulting from processing inaccuracies. The presence of multiple phases can influence the material's mechanical, electronic, and chemical properties. In some complex oxide systems, for example, changing the compositional ratio of cations like strontium can induce structural phase transitions and significantly alter the material's symmetry and physical characteristics. doi.org Therefore, precise control over composition is essential for obtaining the desired single-phase Sr₅In₃ compound or a controlled multi-phase microstructure.
Advanced Characterization Techniques and Computational Approaches for Indium Strontium Compounds
High-Resolution Structural Probes (e.g., Electron Diffraction, HRTEM)
High-resolution transmission electron microscopy (HRTEM) and electron diffraction are indispensable tools for the structural analysis of crystalline materials at the atomic level. mpg.denumberanalytics.comoup.com
High-Resolution Transmission Electron Microscopy (HRTEM) provides direct imaging of the atomic lattice of a material. For an intermetallic compound like In₅Sr₃, HRTEM would be crucial for:
Visualizing Crystal Structure: Directly imaging the arrangement of indium and strontium atoms to confirm the predicted crystal lattice.
Identifying Defects: Detecting crystalline imperfections such as point defects (e.g., vacancies, substitutions), dislocations, and stacking faults. The analysis of dislocation cores, for instance, can provide significant insights into the material's mechanical properties. nih.gov
Analyzing Interfaces: Studying the atomic structure of grain boundaries or interfaces between In₅Sr₃ and other phases, which is critical for understanding the properties of polycrystalline materials.
Electron Diffraction complements HRTEM by providing information about the crystal's symmetry and lattice parameters from the reciprocal space. numberanalytics.com Techniques like selected area electron diffraction (SAED) and convergent beam electron diffraction (CBED) are powerful for phase identification. nih.govumich.edu For In₅Sr₃, electron diffraction would be used to:
Determine Crystal System and Space Group: The geometry of the diffraction pattern reveals the crystal's symmetry. umich.edu
Accurate Lattice Parameter Measurement: Precise measurement of the spacing between diffraction spots allows for the determination of the unit cell dimensions.
Phase Identification: By comparing observed diffraction patterns with simulated ones from crystallographic databases, unknown phases can be identified. nist.gov The development of machine learning algorithms is also accelerating the automation of this process. sciopen.com
The table below summarizes the application of these high-resolution probes to intermetallic compounds.
| Technique | Information Obtained | Relevance for In₅Sr₃ |
| HRTEM | Real-space atomic imaging, defect visualization (dislocations, vacancies), interface structure. nih.govmpg.de | Direct confirmation of atomic arrangement, characterization of crystal quality, understanding grain boundary effects. |
| Electron Diffraction (SAED/CBED) | Crystal symmetry, lattice parameters, phase identification. nih.gov | Determination of the precise crystal structure, verification of phase purity. |
Spectroscopic Investigations of Electronic States
Spectroscopic methods are vital for probing the electronic structure of materials, which governs their electrical, optical, and magnetic properties.
Valence Electron-Energy Loss Spectroscopy (VEELS) is a technique performed in a transmission electron microscope that analyzes the energy lost by electrons as they pass through a thin sample. core.ac.uk This energy loss, typically in the 0-50 eV range, corresponds to the excitation of valence electrons and provides detailed information about the material's electronic properties at the nanoscale. ifpan.edu.pl
Key information derived from VEELS includes:
Plasmon Excitations: The primary feature in a VEELS spectrum is often the bulk plasmon peak, which corresponds to the collective oscillation of valence electrons. The position of this peak is sensitive to the valence electron density and thus to the material's composition. ioffe.ru
Interband Transitions: Lower energy-loss features can be related to transitions of electrons between valence and conduction bands, providing insight into the band structure.
Dielectric Function: Through a Kramers-Kronig analysis of the energy loss function, the complex dielectric function (ε(ω)) of the material can be determined, revealing its optical properties over a wide energy range. researchgate.net
For In₅Sr₃, VEELS could be applied to map compositional variations and local electronic properties with high spatial resolution, correlating them with structural features observed by HRTEM.
Vacuum Ultraviolet (VUV) spectroscopy measures the absorption, reflection, or emission of light in the VUV range (wavelengths below 200 nm, or energies above ~6 eV). horiba.com This technique is highly sensitive to the electronic structure because it probes high-energy electronic transitions from occupied valence states to unoccupied conduction states. rsc.orgworldscientific.com
Since VUV radiation is absorbed by air, the experiments must be conducted under high vacuum conditions. horiba.com The primary applications include:
Determining Optical Properties: VUV reflectance or absorption spectra can be used to calculate a material's optical constants, such as the refractive index and extinction coefficient, over a broad energy range. researchgate.netnsf.gov
Investigating High-Energy Electronic Transitions: It allows for the study of charge-transfer processes and transitions involving deeper valence bands, which are inaccessible to standard UV-Vis spectroscopy. rsc.org
For the In₅Sr₃ compound, VUV spectroscopy would provide valuable data on its fundamental electronic structure and optical response, complementing the information obtained from VEELS. researchgate.net
The table below outlines the key aspects of these spectroscopic techniques.
| Technique | Principle | Key Information for In₅Sr₃ |
| VEELS | Inelastic scattering of electrons exciting valence electrons. core.ac.uk | Plasmon energy (composition), interband transitions, dielectric function, local electronic structure. |
| VUV Spectroscopy | Absorption of high-energy photons ( > 6 eV) in a vacuum. horiba.com | Optical constants (refractive index, etc.), high-energy electronic transitions, band structure features. |
Advanced Computational Materials Design
Computational methods, particularly those based on first-principles quantum mechanics, are essential for predicting and understanding the properties of new materials. pageplace.deresearchgate.net
Ab initio molecular dynamics (AIMD) is a powerful simulation technique that combines quantum mechanical calculations (typically density functional theory, DFT) for interatomic forces with classical molecular dynamics for atomic motion. pageplace.decanada.ca This allows for the simulation of material behavior at finite temperatures without relying on empirical potentials. Recent studies have demonstrated the use of AIMD to investigate the properties of liquid indium, showcasing the method's capability. arxiv.orgaps.org
For the In₅Sr₃ compound, AIMD simulations could be employed to:
Assess Thermodynamic Stability: Determine the stability of the crystal structure at different temperatures and pressures.
Simulate Phase Transitions: Investigate potential temperature- or pressure-induced structural changes.
Predict Mechanical and Thermal Properties: Calculate properties like elastic constants and thermal expansion by simulating the system's response to stress and temperature changes.
Study Reaction Dynamics: Model the initial stages of processes like oxidation or interactions with other materials at an interface.
While traditional DFT calculations are powerful, they can be computationally prohibitive for very large systems, such as those needed to model complex magnetic superstructures (e.g., skyrmions). arxiv.orgresearchgate.net A new frontier in computational materials science is the use of machine learning (ML) and deep learning to accelerate these calculations. aps.orgaip.orgacs.org
One such approach involves training a deep neural network to learn the relationship between atomic/magnetic configurations and the DFT Hamiltonian. arxiv.org This ML model can then predict the electronic structure of vast supercells with near-DFT accuracy but at a fraction of the computational cost.
Conceptual Application to In₅Sr₃: Should the In-Sr system be predicted or found to exhibit magnetic behavior, this deep-learning approach could be conceptually applied to:
Generate Training Data: Perform standard DFT calculations on small, diverse magnetic configurations of In₅Sr₃.
Train the Model: Use this data to train a deep-learning model to predict the electronic Hamiltonian.
Explore Large-Scale Magnetism: Employ the trained model to efficiently simulate very large supercells of In₅Sr₃ and search for the ground-state magnetic structure, including complex non-collinear arrangements or topological superstructures like skyrmions. researchgate.net
This approach represents a cutting-edge computational tool that could uncover novel magnetic phenomena in In₅Sr₃ and other intermetallic compounds that would be intractable with conventional methods.
Isotopic Analysis Techniques for Fundamental Insights (e.g., Strontium Isotopes in Research)
Isotopic analysis, particularly of strontium (Sr), offers a powerful tool for gaining fundamental insights into the origin, formation, and processing of materials, including indium-strontium (In-Sr) compounds. The ratio of strontium isotopes, specifically ⁸⁷Sr to ⁸⁶Sr, varies in geological materials depending on their age and the initial rubidium (Rb) content, as ⁸⁷Rb decays to ⁸⁷Sr. uga.edulodz.pl This natural variation allows researchers to trace the provenance of raw materials and understand the geological history of the components used in synthetic compounds like Indium-strontium (5/3).
The primary techniques for strontium isotope analysis are Inductively Coupled Plasma Mass Spectrometry (ICP-MS), with both high-resolution (ICP-SFMS) and multi-collector (MC-ICP-MS) variants being employed for high-precision measurements. alsglobal.se MC-ICP-MS, in particular, allows for the precise determination of isotope ratios, which is crucial for distinguishing subtle variations in the isotopic signatures of materials. alsglobal.se The analytical process typically involves the complete digestion of the sample in acid, followed by the chemical separation of strontium from the matrix elements to avoid isobaric interferences (e.g., from ⁸⁷Rb). uga.eduplos.org
In the context of In-Sr compounds, strontium isotopic analysis can provide critical information on:
Raw Material Provenance: By analyzing the ⁸⁷Sr/⁸⁶Sr ratio of the strontium source used in the synthesis of Indium-strontium (5/3), it is possible to trace its geological origin. This is valuable for ensuring the consistency and quality of starting materials in manufacturing processes and for fundamental research aimed at understanding how the properties of the final compound might be influenced by the source of its constituents.
Process Contamination: Isotopic analysis can be used as a sensitive tracer for contamination during the manufacturing process. Any introduction of strontium from external sources with a different isotopic signature would alter the ⁸⁷Sr/⁸⁶Sr ratio of the final product, providing a clear indication of contamination. uga.edu
Homogeneity and Distribution: Laser Ablation MC-ICP-MS (LA-MC-ICPMS) allows for in-situ isotopic analysis with high spatial resolution. nih.gov This technique can be applied to map the distribution of strontium isotopes within a sample of Indium-strontium (5/3), revealing information about the homogeneity of the strontium distribution and potentially highlighting variations that could arise from the synthesis process.
Table 1: Key Strontium Isotopes and Their Significance
| Isotope | Natural Abundance (%) | Significance in Isotopic Analysis |
| ⁸⁴Sr | 0.56 | Stable, used for normalization and interference correction. nih.gov |
| ⁸⁶Sr | 9.86 | Stable, used as the reference isotope in the ⁸⁷Sr/⁸⁶Sr ratio. lodz.pl |
| ⁸⁷Sr | 7.00 | Radiogenic, produced by the decay of ⁸⁷Rb; its abundance relative to ⁸⁶Sr is the primary focus of analysis. uga.edu |
| ⁸⁸Sr | 82.58 | Stable, used for normalization to correct for instrumental mass fractionation. nih.gov |
Challenges in Isotopic Analysis of Synthetic Materials:
While powerful, the application of strontium isotopic analysis to synthetic materials like Indium-strontium (5/3) is not without its challenges. These include:
Isobaric Interferences: The presence of other elements can lead to isobaric interferences, where ions of a different element have the same mass-to-charge ratio as a strontium isotope. A key interference is from rubidium (⁸⁷Rb on ⁸⁷Sr). nih.gov Careful chemical separation of strontium is crucial to mitigate this.
Matrix Effects: The complex matrix of an intermetallic compound can affect the ionization efficiency of strontium in the plasma source of the mass spectrometer, potentially leading to inaccurate results. Matrix-matched standards or effective matrix separation are necessary to overcome this. alsglobal.se
Lack of Certified Reference Materials: For novel synthetic compounds, there may be a lack of certified reference materials with a similar matrix, which are essential for validating the accuracy and precision of the analytical method. plos.org
Despite these challenges, the insights that can be gained from strontium isotopic analysis are invaluable for both fundamental research and quality control in the production of advanced materials like Indium-strontium compounds. The ability to trace the origin of raw materials and detect subtle process variations provides a level of understanding that is difficult to achieve with other analytical techniques.
Future Research Directions and Unresolved Questions for Indium Strontium Intermetallics
Exploration of Novel Synthesis Pathways and Metastable Phases
The synthesis of intermetallic compounds is a critical step that dictates the resulting phase, crystal structure, and properties. openaccessjournals.com Traditional methods such as solid-state reactions, arc melting, and powder metallurgy have been the mainstay for producing many intermetallic compounds. openaccessjournals.comnumberanalytics.com For the indium-strontium system, techniques like arc-melting and induction melting in sealed tantalum tubes have been successfully employed to synthesize various phases. znaturforsch.com However, the exploration of novel synthesis pathways is crucial for accessing new, potentially metastable phases like Indium--strontium (5/3), which are not achievable under thermodynamic equilibrium.
Future research should focus on:
Flux Growth: The use of excess indium as a metallic flux has proven effective for discovering new intermetallic compounds, as it allows for crystal growth at lower temperatures than direct melting of the constituent elements. northwestern.edu This technique could be systematically applied to the In-Sr system to explore the formation of new phases and to grow high-quality single crystals, which are essential for detailed property characterization.
Mechanochemistry: High-energy ball milling, a form of mechanochemistry, can induce solid-state reactions at room temperature, leading to the formation of nanocrystalline or amorphous phases. openaccessjournals.com This strain-based energy input can create reaction pathways to materials with unique electronic properties and may be a viable route to synthesizing metastable In-Sr compounds. mdpi.com
High-Pressure Synthesis: Applying high pressure during synthesis can stabilize crystal structures that are not favored at ambient pressure. This technique has been used to discover novel superconducting phases in systems previously thought to be immiscible. rsc.org Investigating the In-Sr phase diagram under high pressure could reveal new compounds with interesting physical properties.
Metastable Phase Stabilization: The In₅Sr₃ phase is known to be metastable at room temperature, with a reported decomposition temperature of 450°C. vulcanchem.com Future work should focus on understanding the kinetics of its formation and decomposition. Techniques such as rapid quenching or thin-film deposition could be explored to stabilize this and other metastable phases. researchgate.netresearchgate.net Doping with a third element might also enhance the stability of such phases.
| Synthesis Technique | Description | Potential for In-Sr System |
| Flux Growth | Using a solvent (e.g., excess liquid indium) to facilitate crystal growth at temperatures below the melting points of the components. northwestern.edu | Discovery of new In-Sr phases, growth of large single crystals for property measurements. northwestern.edu |
| Mechanochemistry | Using mechanical energy (e.g., high-energy ball milling) to induce chemical reactions and phase transformations. openaccessjournals.com | Synthesis of nanocrystalline or metastable In-Sr phases, including those not accessible by thermal methods. mdpi.com |
| High-Pressure Synthesis | Applying high pressure to alter thermodynamic equilibria and stabilize novel crystal structures. rsc.org | Exploration for new, dense In-Sr compounds with potential for superconductivity or other unique electronic properties. rsc.org |
| Thin-Film Deposition | Techniques like sputtering or vapor-assisted deposition to grow thin films, where kinetic trapping can stabilize metastable phases. european-mrs.com | Stabilization of the metastable In₅Sr₃ phase and investigation of its properties in thin-film form. researchgate.net |
Deeper Understanding of Electron-Phonon Coupling and Transport Phenomena
The interaction between electrons and lattice vibrations (phonons), known as electron-phonon coupling, is fundamental to many physical properties, including electrical resistivity and superconductivity. aps.orgresearchgate.net In some indium-containing materials, strong electron-phonon coupling has been identified as a key factor for inducing superconductivity. researchgate.net A thorough investigation into these phenomena in the In-Sr system is currently lacking.
Key unresolved questions include:
Strength of Electron-Phonon Coupling: The magnitude of the electron-phonon coupling constant in various In-Sr phases, including In₅Sr₃, is unknown. aps.org Future studies using a combination of experimental techniques (e.g., neutron scattering, Raman spectroscopy) and theoretical calculations are needed to quantify this coupling. acs.orgacs.org This is particularly intriguing as some related materials exhibit strong coupling and nonmetallic normal states, challenging conventional theories. aps.orgresearchgate.net
Role in Superconductivity: The discovery of superconductivity in In-doped materials raises the question of whether In-Sr intermetallics could also be superconducting. aps.org Understanding the relationship between stoichiometry, crystal structure, and electron-phonon coupling will be essential to search for and explain potential superconducting behavior in this system.
Heat and Mass Transport: The transport of heat and mass during synthesis and processing significantly impacts the homogeneity and microstructure of the final material. uiowa.edu For intermetallics, heat transport is often dominated by electrons. uct.ac.za Future research should model the transport phenomena during the solidification of In-Sr alloys to control microsegregation and structural defects, which in turn influence the electronic and phonon transport properties of the bulk material. uiowa.eduscribd.com
Advanced Theoretical Modeling of Complex Bonding Regimes and Quantum Effects
Computational modeling has become an indispensable tool for predicting and understanding the properties of new materials. numberanalytics.com Methods like Density Functional Theory (DFT) can predict crystal structures, phase stability, and electronic properties before a material is ever synthesized. numberanalytics.com For indium-strontium intermetallics, advanced theoretical work is needed to unravel their complex electronic nature.
Future theoretical efforts should target:
Complex Bonding: The chemical bonding in In-Sr systems is expected to be complex, involving a mixture of metallic and covalent interactions. In many indium-rich intermetallics, strong In-In bonding within polyanionic networks is observed. znaturforsch.com Theoretical studies on indium hydrides have also revealed non-classical, multi-center bonds. mdpi.comresearchgate.net Advanced bonding analyses are required to understand the nature of the In-Sr and In-In interactions in phases like In₅Sr₃ and how they govern the material's properties. acs.org The bond valence model could also provide insights into the polar bonding characteristics between the electropositive strontium and the more electronegative indium. acs.org
Quantum Effects: The interplay of crystal structure and electronic configuration in intermetallics can lead to emergent quantum phenomena. Theoretical modeling can predict the electronic band structure and density of states, which are crucial for understanding electrical transport and magnetic properties. acs.orgtaylorfrancis.com Investigating the possibility of phenomena like topological states or strong electronic correlations in In-Sr compounds would be a pioneering research direction.
Validation through Experiment: A crucial aspect of theoretical modeling is the synergy with experimental work. taylorfrancis.com Predicted crystal structures must be validated through X-ray or neutron diffraction, and calculated electronic properties should be compared with experimental measurements of resistivity, magnetic susceptibility, and spectroscopic data.
| Modeling Technique | Application to In-Sr Systems |
| Density Functional Theory (DFT) | Predict crystal structure, phase stability, electronic band structure, and phonon dispersion to guide synthesis and understand properties. numberanalytics.com |
| Ab Initio Molecular Dynamics | Simulate the behavior of atoms at finite temperatures to understand phase transitions, diffusion, and surface dynamics. tandfonline.com |
| Chemical Bonding Analysis (e.g., AdNDP, QTAIM) | Elucidate the nature of chemical bonds (metallic, covalent, polar) and identify bonding patterns like multi-center bonds or polyanionic networks. mdpi.comacs.org |
| CALPHAD (Calculation of Phase Diagrams) | Develop thermodynamic databases to model phase equilibria in multi-component In-Sr based systems, aiding alloy design. taylorfrancis.com |
Predictive Design Principles for Tailored Stoichiometries and Structures
The ability to design new materials with specific, desired properties is a major goal of materials science. researchgate.net For intermetallics, this involves establishing clear relationships between composition (stoichiometry), structure, and function. The wide variety of known intermetallic compounds suggests that many more are waiting to be discovered. oaepublish.com
Future research should focus on developing predictive principles for the In-Sr system by:
Computational Materials Discovery: Utilizing high-throughput computational screening, where the stability and properties of thousands of potential compounds are calculated, can accelerate the discovery of new, stable or metastable In-Sr phases. numberanalytics.com This approach can identify promising compositions for targeted synthesis.
Tailoring Stoichiometry: The ratio of indium to strontium is a key parameter that controls the crystal structure and, consequently, the material's properties. acs.org Systematically exploring off-stoichiometric variations around known phases like In₅Sr₃ could lead to materials with optimized properties, such as enhanced mechanical strength or modified electronic behavior. researchgate.net In some systems, even non-stoichiometric compositions can be designed to tailor surface structures for specific applications. iastate.edu
Machine Learning Potentials: As computational datasets grow, machine learning (ML) models can be trained to predict the properties of new compounds much faster than traditional quantum mechanical calculations. tandfonline.com Developing ML potentials for the In-Sr system could rapidly screen vast compositional spaces to identify promising candidates for applications ranging from electronics to catalysis.
Investigation of Surface and Interface Effects in Indium-Strontium Systems
The properties of a material's surface and its interfaces with other materials can differ significantly from its bulk properties. european-mrs.com As materials are miniaturized for use in advanced devices, these surface and interface effects become increasingly dominant. For In-Sr compounds, this research area is almost entirely unexplored.
Key areas for future investigation include:
Surface Reconstruction and Segregation: The surface of an In-Sr crystal may undergo atomic rearrangement (reconstruction) to minimize its energy. Furthermore, one element may preferentially accumulate at the surface (segregation). For instance, strontium has been observed to segregate to the surface of perovskite materials, which significantly alters the surface electronic properties and improves device performance. european-mrs.com Similar effects could occur in In-Sr intermetallics and must be investigated using surface-sensitive techniques.
Interfaces with Other Materials: In any potential application, In-Sr compounds will be in contact with other materials, such as substrates, metallic contacts, or dielectric layers. The nature of these interfaces—whether they are sharp or diffuse, reactive or inert—will critically influence device performance. bohrium.comacs.org Understanding and controlling these interfaces is crucial for developing new functionalities. european-mrs.com For example, the interface between an In-Sr compound and a semiconductor could be engineered to create novel electronic devices.
Nanoscale Effects: When In-Sr compounds are synthesized as nanoparticles or thin films, their high surface-area-to-volume ratio means that surface properties can dominate. Research into the synthesis of In-Sr nanocomposites could open up new applications, for example in photonics or catalysis, where surface defects and structure play a critical role. researchgate.net
Q & A
Basic Research Questions
Q. What synthesis protocols are recommended for producing high-purity Indium–Strontium (5/3) compounds, and how can contamination be minimized?
- Methodological Answer : Hydrometallurgical processing is effective for synthesizing In–Sr composites. Use a two-step leaching process:
Iron removal : Apply a high aqueous/organic phase volume ratio (Va/Vo) to isolate iron from the leaching solution, leaving indium and strontium in the raffinate .
Indium recovery : Use a low Va/Vo ratio to extract indium into the organic phase, leaving strontium in the aqueous phase.
- Purity optimization : Validate purity via inductively coupled plasma mass spectrometry (ICP-MS) and X-ray diffraction (XRD) to confirm phase homogeneity.
Q. Which characterization techniques are critical for verifying the stoichiometric ratio and crystallographic structure of Indium–Strontium (5/3)?
- Methodological Answer : A multi-technique approach is essential:
- XRD : Confirm crystallinity and phase composition.
- X-ray photoelectron spectroscopy (XPS) : Analyze surface chemistry and oxidation states.
- Scanning electron microscopy with energy-dispersive spectroscopy (SEM-EDS) : Map elemental distribution.
- Table 1 : Comparison of techniques:
| Technique | Resolution | Sample Prep | Key Output |
|---|---|---|---|
| XRD | ~0.1 Å | Powder | Crystal structure |
| XPS | ~10 nm | Solid | Surface composition |
| SEM-EDS | ~1 µm | Polished | Elemental mapping |
Q. How do researchers reconcile variations in reported physical properties (e.g., Mohs hardness) of Indium–Strontium (5/3) across studies?
- Methodological Answer : Standardize testing conditions to minimize discrepancies:
- Use nanoindentation for precise hardness measurements.
- Reference pure indium (Mohs 1.2) and strontium (Mohs 1.5) as baselines .
- Report environmental conditions (temperature, humidity) and sample preparation methods (polishing, annealing).
Advanced Research Questions
Q. What strategies resolve contradictions in experimental data, such as inconsistent isotope ratios or phase stability in Indium–Strontium (5/3)?
- Methodological Answer : Adopt a weight-of-evidence approach:
Cross-reference studies : Compare results across techniques (e.g., LA-ICP-MS vs. TIMS for isotope ratios) .
Use matrices : Create tables highlighting consistencies and discrepancies (e.g., Table 2):
| Study | 87Sr/86Sr Mean | SD | Method |
|---|---|---|---|
| A et al. | 0.7102 | 0.0003 | LA-ICP-MS |
| B et al. | 0.7098 | 0.0005 | TIMS |
Replicate experiments : Validate findings using independent labs or open-source tools like IsoFishR .
Q. How can heterogeneous samples of Indium–Strontium (5/3) be analyzed to capture spatial variations in composition?
- Methodological Answer : Use time-resolved laser ablation (LA) mass spectrometry:
- Continuous track profiling : Traverse the laser across sample regions (e.g., otolith growth rings) to obtain high-resolution 87Sr/86Sr profiles .
- Regional analysis : Define zones in IsoFishR for statistical summaries (mean ± SD) within distinct physical features (e.g., layers in speleothems) .
Q. What methodologies ensure reproducibility in strontium isotope ratio (87Sr/86Sr) analysis for Indium–Strontium (5/3) composites?
- Methodological Answer : Standardize data reduction pipelines:
- Use IsoFishR : Open-source software for outlier removal, noise reduction, and interference correction (e.g., addressing 40Ca31P16O+ interference on 87Sr in bioapatite) .
- Adopt unified protocols : Document laser settings (spot size, fluence) and reference materials (NIST SRM 987) in metadata .
Key Resources
- IsoFishR : Download from GitHub for reproducible Sr isotope analysis .
- Reference Materials : NIST SRM 987 (strontium carbonate) for calibration .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
